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Compound of Interest

Compound Name: 1,2,3-Trifluoro-5-nitrobenzene

Cat. No.: B1304204 Get Quote

1,2,3-Trifluoro-5-nitrobenzene: A Technical
Safety Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 1,2,3-
Trifluoro-5-nitrobenzene (CAS No. 66684-58-0). The information is compiled for professionals

in research and drug development who require a detailed understanding of the handling,

storage, and potential hazards of this compound.

Chemical and Physical Properties
1,2,3-Trifluoro-5-nitrobenzene is a fluorinated aromatic compound with a molecular formula of

C₆H₂F₃NO₂.[1] The presence of three fluorine atoms and a nitro group on the benzene ring

imparts unique chemical properties relevant to its use as a laboratory chemical and an

intermediate in the synthesis of pharmaceuticals and agrochemicals.[1]
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Property Value Source

Molecular Weight 177.08 g/mol [2][3]

Appearance Colorless to pale yellow liquid [1]

Density ~1.43 g/cm³ [1]

Boiling Point ~120 °C [1]

Flash Point 75°C (167°F) [3]

Refractive Index 1.486 [3]

Solubility
Soluble in organic solvents,

limited solubility in water
[1]

Hazard Identification and Classification
This chemical is classified as hazardous under the 2012 OSHA Hazard Communication

Standard (29 CFR 1910.1200).[4] The primary hazards associated with 1,2,3-Trifluoro-5-
nitrobenzene are its acute toxicity and irritant properties.[2]

GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard statements for 1,2,3-Trifluoro-5-nitrobenzene, based on aggregated data

from notifications to the ECHA C&L Inventory:
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Hazard Class Hazard Statement
Percentage of
Notifications

Acute Toxicity, Oral H300: Fatal if swallowed 84.8%

Acute Toxicity, Oral H302: Harmful if swallowed 13%

Acute Toxicity, Dermal
H312: Harmful in contact with

skin
13%

Skin Corrosion/Irritation H315: Causes skin irritation 13%

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation
13%

Acute Toxicity, Inhalation H332: Harmful if inhaled 10.9%

Source: PubChem CID 2782793[2]

The signal word for this compound is Danger.[2]

Pictograms
The following pictograms are associated with the hazards of 1,2,3-Trifluoro-5-nitrobenzene:

GHS Hazard Pictograms

Click to download full resolution via product page
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Caption: GHS pictograms for acute toxicity (skull and crossbones) and irritant properties

(exclamation mark).

Experimental Protocols
Detailed experimental protocols for the toxicological and physicochemical testing of 1,2,3-
Trifluoro-5-nitrobenzene are not readily available in the public domain. The GHS

classifications are based on aggregated data submitted to regulatory bodies and do not

typically include full study reports.

For general guidance on the methodologies used for determining chemical hazards,

researchers can refer to the OECD Guidelines for the Testing of Chemicals. These guidelines

provide standardized procedures for assessing properties such as acute toxicity (oral, dermal,

inhalation), skin and eye irritation, and other endpoints.

Toxicology and Metabolism
Specific toxicological and metabolic studies on 1,2,3-Trifluoro-5-nitrobenzene are limited.

However, the toxicology of the parent compound, nitrobenzene, is well-documented and may

provide insights into the potential hazards of its fluorinated analog.

Nitrobenzene is known to be readily absorbed through inhalation, oral, and dermal routes.[5] Its

primary toxic effect is the induction of methemoglobinemia, a condition where the iron in

hemoglobin is oxidized, rendering it unable to transport oxygen.[5] The metabolism of

nitrobenzene is a key factor in its toxicity, proceeding through two main pathways: reduction of

the nitro group to form aniline and its derivatives, and ring oxidation to form nitrophenols.[6]

These metabolites are then typically conjugated and excreted in the urine.[5]

The following diagram illustrates the generalized metabolic pathways of nitrobenzene, which

may be analogous for 1,2,3-Trifluoro-5-nitrobenzene, although the influence of the fluorine

substituents on the rates and products of metabolism has not been specifically elucidated.
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Caption: Potential metabolic pathways of 1,2,3-Trifluoro-5-nitrobenzene, by analogy to

nitrobenzene.

Safe Handling and Emergency Procedures
Proper handling and storage are crucial to minimize the risks associated with 1,2,3-Trifluoro-5-
nitrobenzene.

Handling
Ventilation: Use only outdoors or in a well-ventilated area.[4] Ensure adequate ventilation to

avoid inhalation of vapors.

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[4]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[4] Do not eat, drink,

or smoke when using this product.[4]

Avoid Contact: Do not get in eyes, on skin, or on clothing.[4]

Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]

First-Aid Measures
The following workflow outlines the recommended first-aid procedures in case of exposure.
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Exposure Event

Immediate Actions

Inhalation

Remove to fresh air. Keep at rest.

Skin Contact

Wash with plenty of soap and water. Remove contaminated clothing.

Eye Contact

Rinse cautiously with water for several minutes. Remove contact lenses if present.

Ingestion

Rinse mouth. Do NOT induce vomiting.

Call a POISON CENTER or doctor/physician

Click to download full resolution via product page

Caption: First-aid workflow for exposure to 1,2,3-Trifluoro-5-nitrobenzene.

Transportation
1,2,3-Trifluoro-5-nitrobenzene is regulated for transportation.

Regulation Information

UN Number UN2810

Proper Shipping Name
Toxic liquid, organic, n.o.s. (1,2,3-Trifluoro-5-

nitrobenzene)

Hazard Class 6.1

Packing Group III

Source: Fisher Scientific SDS[4]

Disposal Considerations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1304204?utm_src=pdf-body-img
https://www.benchchem.com/product/b1304204?utm_src=pdf-body
https://www.benchchem.com/product/b1304204?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL2030206&productDescription=123-TRIFLRO-5-NTROBNZENE+99+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[4]

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS). Always consult

the official SDS from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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